Cas no 1391053-19-2 (Bis(O-(N-benzyl-N-(1,1-dimethylethoxy)carbonyl-ethylamine)) Catechol)

• Product Name: Bis(O-(N-benzyl-N-(1,1-dimethylethoxy)carbonyl-ethylamine)) Catechol
• CAS No: 1391053-19-2
• MF: C₂₀H₃₂N₂O₆
• MW: 396.477886199951
• CID: 4553745
• Update Time: 2025-07-01

Bis(O-(N-benzyl-N-(1,1-dimethylethoxy)carbonyl-ethylamine)) Catechol Chemical and Physical Properties

Names and Identifiers

• Bis(O-(N-benzyl-N-(1,1-dimethylethoxy)carbonyl-ethylamine)) Catechol
• Carbamic acid, N-[2-[2-[2-[[(1,1-dimethylethoxy)carbonyl]amino]ethoxy]phenoxy]ethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C20H32N2O6/c1-19(2,3)27-17(23)21-11-13-25-15-9-7-8-10-16(15)26-14-12-22-18(24)28-20(4,5)6/h7-10H,11-14H2,1-6H3,(H,21,23)(H,22,24)
• InChI Key： SMVPICJZLFTCNY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCOC1=CC=CC=C1OCCNC(OC(C)(C)C)=O

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 537.0±40.0 °C at 760 mmHg
• Flash Point: 278.6±27.3 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Bis(O-(N-benzyl-N-(1,1-dimethylethoxy)carbonyl-ethylamine)) Catechol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Bis(O-(N-benzyl-N-(1,1-dimethylethoxy)carbonyl-ethylamine)) Catechol

Bis(O-(N-benzyl-N-(1,1-dimethylethoxy)carbonyl-ethylamine)) Catechol (CAS No. 1391053-19-2): A Comprehensive Overview

Bis(O-(N-benzyl-N-(1,1-dimethylethoxy)carbonyl-ethylamine)) Catechol, identified by its CAS number 1391053-19-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex structure, has garnered attention due to its potential applications in drug development and molecular research. The intricate architecture of Bis(O-(N-benzyl-N-(1,1-dimethylethoxy)carbonyl-ethylamine)) Catechol involves multiple functional groups, including benzyloxy carbonyl (Boc) protecting groups and ethylamine moieties, which contribute to its unique chemical properties and reactivity.

The Boc protecting group is a crucial feature of this compound, as it plays a vital role in peptide synthesis and modification. The presence of multiple Boc groups in the molecule suggests that it may be utilized as a building block for more complex peptides or proteins. This protective group ensures the stability of the amine functionality during synthetic processes, allowing for selective modifications at other sites within the molecule.

Catechol, another key component of this compound, is a derivative of phenol and is known for its chelating properties. The catechol moiety can coordinate with various metal ions, making it useful in applications such as catalysis and metal sensing. The combination of the Boc protected amine groups and the catechol moiety in Bis(O-(N-benzyl-N-(1,1-dimethylethoxy)carbonyl-ethylamine)) Catechol opens up numerous possibilities for its use in coordination chemistry and material science.

Recent research has highlighted the importance of multifunctional compounds like Bis(O-(N-benzyl-N-(1,1-dimethylethoxy)carbonyl-ethylamine)) Catechol in addressing complex biological challenges. Studies have demonstrated that such compounds can serve as versatile intermediates in the synthesis of novel therapeutic agents. The ability to selectively modify different functional groups within the molecule allows researchers to fine-tune its properties for specific applications.

In the realm of drug development, the unique structural features of Bis(O-(N-benzyl-N-(1,1-dimethylethoxy)carbonyl-ethylamine)) Catechol make it a promising candidate for designing molecules with enhanced binding affinity and selectivity. For instance, its chelating capability could be exploited to develop targeted drug delivery systems that leverage metal ions to improve therapeutic efficacy. Additionally, the presence of multiple reactive sites provides opportunities for designing molecules with dual or multi-target interactions, which are increasingly sought after in modern medicine.

The synthesis of Bis(O-(N-benzyl-N-(1,1-dimethylethoxy)carbonyl-ethylamine)) Catechol involves sophisticated organic chemistry techniques, including condensation reactions and protecting group strategies. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for pharmaceutical applications. Researchers have been exploring novel synthetic routes to optimize the production process and reduce costs, making this compound more accessible for industrial-scale applications.

The potential applications of Bis(O-(N-benzyl-N-(1,1-dimethylethoxy)carbonyl-ethylamine)) Catechol extend beyond drug development into other areas such as agrochemicals and materials science. Its ability to form stable complexes with metal ions makes it valuable in catalytic processes and as a precursor for functional materials. For instance, it could be used to develop new catalysts that enhance reaction efficiency in industrial processes or to create advanced materials with tailored properties.

The study of molecular interactions involving Bis(O-(N-benzyl-N-(1,1-dimethylethoxy)carbonyl-ethylamine)) Catechol has also provided insights into fundamental biochemical processes. Researchers have been investigating how this compound interacts with biological targets such as enzymes and receptors. Understanding these interactions at a molecular level can lead to the discovery of new therapeutic strategies and the development of more effective drugs.

In conclusion, Bis(O-(N-benzyl-N-(1,1-dimethylethoxy)carbonyl-ethylamine)) Catechol (CAS No. 1391053-19-2) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features, including multiple protecting groups and chelating moieties, make it a valuable tool for synthetic chemistry and molecular research. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.